![molecular formula C8H10FNO2S B2905249 N-ethyl-3-fluorobenzene-1-sulfonamide CAS No. 852860-28-7](/img/structure/B2905249.png)
N-ethyl-3-fluorobenzene-1-sulfonamide
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Overview
Description
“N-ethyl-3-fluorobenzene-1-sulfonamide” is an organo-sulphur compound . It is a derivative of sulfonamide, which is a functional group that forms the basis of several groups of drugs .
Molecular Structure Analysis
The molecular structure of “N-ethyl-3-fluorobenzene-1-sulfonamide” consists of a benzene ring attached to a sulfonamide group and an ethyl group . The sulfonamide group is characterized by the -SO2NH2 group .Scientific Research Applications
Organic Synthesis: Electrophilic Fluorination
N-ethyl-3-fluorobenzene-1-sulfonamide: is utilized in organic synthesis as an electrophilic fluorinating agent. It is particularly valuable for introducing fluorine atoms into aromatic compounds, enhancing their reactivity and stability. This process is crucial for creating compounds with potential pharmaceutical applications .
Amination Reactions
This compound serves as a reagent for amination reactions, where it helps introduce nitrogen-containing groups into molecules. Such transformations are essential for the synthesis of various amine derivatives, which are foundational structures in many drugs and agrochemicals .
Catalyst Development
Researchers use N-ethyl-3-fluorobenzene-1-sulfonamide in the development of new catalysts. These catalysts can facilitate more efficient chemical reactions, including those that are part of complex organic synthesis pathways .
Material Science: Fluorinated Compounds
In material science, the compound is used to create fluorinated materials that exhibit unique properties, such as increased resistance to solvents and acids, or enhanced electrical conductivity. These materials have applications in electronics, coatings, and other industrial fields .
Agricultural Chemistry
The introduction of fluorine atoms into organic molecules can significantly alter their biological activityN-ethyl-3-fluorobenzene-1-sulfonamide is used to synthesize fluorinated analogs of agrochemicals, potentially leading to more effective pesticides and herbicides .
Pharmaceutical Research: Drug Design
Fluorination is a common strategy in drug design to improve the metabolic stability, bioavailability, and target specificity of therapeutic agentsN-ethyl-3-fluorobenzene-1-sulfonamide plays a role in the design and synthesis of new fluorinated drugs, which can lead to treatments with fewer side effects and improved efficacy .
Mechanism of Action
Target of Action
N-ethyl-3-fluorobenzene-1-sulfonamide (NEFBS) is a derivative of sulfonamides, which are known to target bacterial enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for bacterial replication .
Mode of Action
NEFBS, like other sulfonamides, acts as a competitive inhibitor of dihydropteroate synthetase . This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid . By inhibiting this reaction, NEFBS prevents the synthesis of folic acid, thereby inhibiting bacterial replication .
Biochemical Pathways
The primary biochemical pathway affected by NEFBS is the folic acid metabolism cycle . By inhibiting dihydropteroate synthetase, NEFBS disrupts this cycle, leading to a deficiency of folic acid in bacteria . This deficiency prevents the bacteria from replicating, thereby inhibiting their growth .
Pharmacokinetics
Sulfonamides, in general, are known to be readily absorbed orally . They are widely distributed throughout all tissues, achieving high levels in pleural, peritoneal, synovial, and ocular fluids . More research is needed to determine the specific ADME properties of NEFBS.
Result of Action
The primary result of NEFBS’s action is the inhibition of bacterial replication due to the disruption of folic acid synthesis . This leads to a decrease in the number of bacteria, thereby helping to control bacterial infections .
properties
IUPAC Name |
N-ethyl-3-fluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FNO2S/c1-2-10-13(11,12)8-5-3-4-7(9)6-8/h3-6,10H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACWVKIUBBLNBHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC=CC(=C1)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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